Cas no 244789-23-9 (2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide)

• Product Name: 2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide
• CAS No: 244789-23-9
• MF: C₈H₁₇N₃O₂
• MW: 187.239481687546
• CID: 4774094
• Update Time: 2026-02-26

2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-[2-(morpholin-4-yl)ethyl]acetamide
• 2-amino-n-(2-morpholin-4-ylethyl)acetamide
• 2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide

• Inchi： 1S/C8H17N3O2/c9-7-8(12)10-1-2-11-3-5-13-6-4-11/h1-7,9H2,(H,10,12)
• InChI Key： VSTUOIZZFOFODV-UHFFFAOYSA-N
• SMILES： O1CCN(CCNC(CN)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• XLogP3: -1.7
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide

Comprehensive Overview of 2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide (CAS No. 244789-23-9)

2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide, identified by its CAS No. 244789-23-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amino group with a morpholine moiety, making it a versatile intermediate in drug discovery and development. Researchers and industry professionals frequently search for terms like "2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide synthesis", "CAS 244789-23-9 applications", and "morpholine derivatives in medicine", reflecting its growing relevance in modern science.

The compound's structure is characterized by its acetamide backbone, which is functionalized with a morpholin-4-yl group. This configuration enhances its solubility and bioavailability, critical factors in pharmaceutical formulations. Recent studies highlight its potential as a building block for central nervous system (CNS) therapeutics, aligning with the rising demand for novel neuroactive agents. Searches for "CNS drug intermediates" and "bioactive morpholine compounds" underscore this trend, as researchers explore its role in addressing neurological disorders.

In addition to its pharmaceutical applications, 2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide is also investigated for its utility in peptide synthesis and enzyme inhibition. Its amino and amide functionalities make it a valuable reagent for modifying peptide chains, a topic frequently queried as "peptide modification reagents". Furthermore, its potential as an enzyme inhibitor has sparked interest in oncology research, with queries like "morpholine-based enzyme inhibitors" gaining traction in academic circles.

The synthesis of CAS No. 244789-23-9 typically involves multi-step organic reactions, including amidation and alkylation processes. Optimizing these methods is a hot topic, as evidenced by searches for "efficient synthesis of 2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide". Advances in green chemistry have also influenced its production, with researchers seeking "sustainable synthesis routes" to minimize environmental impact.

From a commercial perspective, the demand for 2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide is driven by its role in high-value pharmaceutical intermediates. Suppliers and manufacturers often highlight its high purity and consistent quality, key search terms like "pharmaceutical-grade 244789-23-9" reflect this focus. Regulatory compliance, such as GMP standards, is another critical aspect, as industries prioritize "certified bioactive intermediates" for global markets.

Looking ahead, the compound's potential in personalized medicine and targeted drug delivery systems is a burgeoning area of exploration. Queries like "morpholine derivatives in drug delivery" and "next-generation drug intermediates" highlight this trajectory. As the scientific community continues to unravel its full capabilities, 2-Amino-N-[2-(morpholin-4-yl)ethyl]acetamide remains a focal point for innovation in life sciences and beyond.